Cas no 888411-98-1 (2,4-dimethyl-N-{naphtho2,1-d1,3thiazol-2-yl}benzamide)
2,4-Dimethyl-N-{naphtho[2,1-d][1,3]thiazol-2-yl}benzamide is a specialized organic compound featuring a naphthothiazole core linked to a dimethyl-substituted benzamide moiety. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and materials research. The naphthothiazole component enhances π-conjugation, potentially improving photophysical characteristics for optoelectronic applications. The dimethyl substitution on the benzamide ring may influence solubility and binding affinity in medicinal chemistry contexts. Its rigid fused-ring system offers stability, while the thiazole nitrogen provides a potential coordination site for metal complexes. This compound is primarily utilized as an intermediate in synthetic organic chemistry, particularly for developing heterocyclic derivatives with tailored properties for advanced research applications.
888411-98-1 structure
Product Name:2,4-dimethyl-N-{naphtho2,1-d1,3thiazol-2-yl}benzamide
CAS No:888411-98-1
MF:C20H16N2OS
MW:332.418843269348
CID:5842884
PubChem ID:3318017
Update Time:2025-06-24
2,4-dimethyl-N-{naphtho2,1-d1,3thiazol-2-yl}benzamide Chemical and Physical Properties
Names and Identifiers
-
- N-benzo[g][1,3]benzothiazol-2-yl-2,4-dimethylbenzamide
- Benzamide, 2,4-dimethyl-N-naphtho[2,1-d]thiazol-2-yl-
- 888411-98-1
- 2,4-dimethyl-N-(naphtho[2,1-d]thiazol-2-yl)benzamide
- 2,4-dimethyl-N-{naphtho[2,1-d][1,3]thiazol-2-yl}benzamide
- AKOS024608667
- AB00674436-01
- F1447-0315
- 2,4-dimethyl-N-{naphtho2,1-d1,3thiazol-2-yl}benzamide
-
- Inchi: 1S/C20H16N2OS/c1-12-7-9-15(13(2)11-12)19(23)22-20-21-17-10-8-14-5-3-4-6-16(14)18(17)24-20/h3-11H,1-2H3,(H,21,22,23)
- InChI Key: RFDWULOSYVRYGW-UHFFFAOYSA-N
- SMILES: C(NC1=NC2=CC=C3C(=C2S1)C=CC=C3)(=O)C1=CC=C(C)C=C1C
Computed Properties
- Exact Mass: 332.09833431g/mol
- Monoisotopic Mass: 332.09833431g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 471
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 70.2Ų
Experimental Properties
- Density: 1.320±0.06 g/cm3(Predicted)
- pka: 11.21±0.43(Predicted)
2,4-dimethyl-N-{naphtho2,1-d1,3thiazol-2-yl}benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1447-0315-2μmol |
2,4-dimethyl-N-{naphtho[2,1-d][1,3]thiazol-2-yl}benzamide |
888411-98-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1447-0315-5μmol |
2,4-dimethyl-N-{naphtho[2,1-d][1,3]thiazol-2-yl}benzamide |
888411-98-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1447-0315-10μmol |
2,4-dimethyl-N-{naphtho[2,1-d][1,3]thiazol-2-yl}benzamide |
888411-98-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1447-0315-20μmol |
2,4-dimethyl-N-{naphtho[2,1-d][1,3]thiazol-2-yl}benzamide |
888411-98-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1447-0315-1mg |
2,4-dimethyl-N-{naphtho[2,1-d][1,3]thiazol-2-yl}benzamide |
888411-98-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1447-0315-2mg |
2,4-dimethyl-N-{naphtho[2,1-d][1,3]thiazol-2-yl}benzamide |
888411-98-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1447-0315-3mg |
2,4-dimethyl-N-{naphtho[2,1-d][1,3]thiazol-2-yl}benzamide |
888411-98-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1447-0315-4mg |
2,4-dimethyl-N-{naphtho[2,1-d][1,3]thiazol-2-yl}benzamide |
888411-98-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1447-0315-5mg |
2,4-dimethyl-N-{naphtho[2,1-d][1,3]thiazol-2-yl}benzamide |
888411-98-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1447-0315-10mg |
2,4-dimethyl-N-{naphtho[2,1-d][1,3]thiazol-2-yl}benzamide |
888411-98-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2,4-dimethyl-N-{naphtho2,1-d1,3thiazol-2-yl}benzamide Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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